Cas no 2228129-56-2 (methyl 2-amino-4-methoxy-3,3-dimethylbutanoate)

• Product Name: methyl 2-amino-4-methoxy-3,3-dimethylbutanoate
• CAS No: 2228129-56-2
• MF: C₈H₁₇NO₃
• MW: 175.225482702255
• CID: 6395255
• PubChem ID: 165619534
• Update Time: 2025-05-23

methyl 2-amino-4-methoxy-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-methoxy-3,3-dimethylbutanoate
• EN300-1836110
• 2228129-56-2

• Inchi： 1S/C8H17NO3/c1-8(2,5-11-3)6(9)7(10)12-4/h6H,5,9H2,1-4H3
• InChI Key： XTRUQIWAJRUJFM-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 175.12084340g/mol
• Monoisotopic Mass: 175.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-amino-4-methoxy-3,3-dimethylbutanoate

Introduction to Methyl 2-amino-4-methoxy-3,3-dimethylbutanoate (CAS No. 2228129-56-2)

Methyl 2-amino-4-methoxy-3,3-dimethylbutanoate, identified by its CAS number 2228129-56-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by its unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of methyl 2-amino-4-methoxy-3,3-dimethylbutanoate consists of a branched-chain carboxylate ester with an amino group at the second carbon position and a methoxy group at the fourth carbon position. This specific arrangement contributes to its distinct chemical reactivity and potential biological activity. The presence of both amino and methoxy functional groups enhances its versatility, allowing for diverse chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. Methyl 2-amino-4-methoxy-3,3-dimethylbutanoate has been studied for its potential role in modulating various biological pathways. Research indicates that this compound may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms, making it a promising candidate for further investigation in the treatment of neurological disorders and chronic inflammatory conditions.

One of the most compelling aspects of methyl 2-amino-4-methoxy-3,3-dimethylbutanoate is its ability to interact with specific enzymes and receptors in the body. Studies have demonstrated that this compound can bind to certain enzymes involved in metabolic pathways, potentially influencing key physiological processes. Additionally, its structural features suggest that it may have interactions with neurotransmitter systems, which could be exploited for therapeutic purposes.

The synthesis of methyl 2-amino-4-methoxy-3,3-dimethylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino and methoxy groups into the molecular framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired product.

Quality control and analytical characterization are critical steps in the production and application of methyl 2-amino-4-methoxy-3,3-dimethylbutanoate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure and help ensure that the final product meets stringent pharmaceutical standards.

The pharmacokinetic properties of methyl 2-amino-4-methoxy-3,3-dimethylbutanoate are also subjects of extensive research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and potential side effects.

In conclusion, methyl 2-amino-4-methoxy-3,3-dimethylbutanoate (CAS No. 2228129-56-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.